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Compound of Interest

Compound Name: Sodium decanoate-D19

Cat. No.: B12413201

Get Quote

Executive Summary
Sodium Decanoate-d19 (NaC10-d19) is a perdeuterated medium-chain fatty acid salt widely

utilized in Small-Angle Neutron Scattering (SANS) to mask surfactant signals or create high-

contrast model membrane systems.[1] This guide provides the definitive calculation of its

Scattering Length Density (SLD), experimental protocols for contrast variation, and its

application in drug delivery research.
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Parameter Value / Formula Notes

Chemical Formula
Perdeuterated tail; headgroup

non-exchangeable.[1]

Molecular Weight ~213.36 g/mol
vs. 194.25 g/mol for h-NaC10.

[1]

Calc. SLD (

)
~7.24 × 10⁻⁶ Å⁻²

Calculated value (see Section

2).[1]

CMC (in

)
~80–90 mM

Slightly lower than h-NaC10

due to isotope effect.[1]

Match Point ~110%
Requires theoretical

extrapolation or specific

solvent mixing.[1]

Theoretical Foundation: The Physics of Contrast
In neutron scattering, the "visibility" of a molecule depends on its Scattering Length Density

(SLD) relative to the solvent. Unlike X-rays, which scatter from electrons (scaling with atomic

number), neutrons scatter from nuclei via the strong nuclear force.[1] This interaction is random

and isotope-dependent, creating the fundamental contrast mechanism used in SANS.[1]

Why Sodium Decanoate-d19?
Sodium decanoate is a permeation enhancer and model surfactant.[1] However, in a standard

biological buffer (

), its hydrocarbon tail has a negative SLD (

), which provides poor contrast against proteins or lipids.

By replacing the 19 hydrogen atoms (

,

fm) with deuterium (
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,

fm), the scattering length density of the surfactant tail shifts dramatically from negative to highly
positive. This allows researchers to:

Mask the Surfactant: In a solvent mixture of

that matches the SLD of NaC10-d19, the micelles become "invisible," allowing observation of
solubilized membrane proteins.

Highlight the Micelle: In pure

, NaC10-d19 shines brightly, maximizing the signal-to-noise ratio for structural determination.
[1]
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Click to download full resolution via product page

Figure 1: Logic flow for Contrast Variation experiments using NaC10-d19.

Calculation of SLD (The Core)
The SLD (

) is calculated using the summation of coherent scattering lengths (

) over the molecular volume (

).

Step 1: Summation of Scattering Lengths ( )
Using authoritative NIST values [1]:

fm[1]
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fm[1]

fm[1]

fm[1]

Molecule:

[1][2]

Carbon (10):

fm[1]

Oxygen (2):

fm[1]

Sodium (1):

fm[1]

Deuterium (19):

fm[1]

Total

:

[1]

Step 2: Determination of Molecular Volume ( )
This is the most critical source of error.[1] While the molecular weight is fixed, the volume

depends on the partial molar volume in solution, which varies slightly with concentration and

temperature.

MW (d19): ~213.36 g/mol .[1][3]
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Density Approximation: The density of deuterated surfactants is typically ~1.12x that of

hydrogenated forms, but the molar volume remains roughly conserved (isotope effect on

volume is <0.5%).

Partial Molar Volume (

): Literature values for sodium decanoate micelles place the partial molar volume at
approximately 173.5 cm³/mol [2].[1]

[1]

Step 3: Final Calculation
[1]

Result:

Note: This value is higher than pure

(

), meaning NaC10-d19 cannot be perfectly matched in liquid water at standard pressure, but it
provides exceptional contrast in

or mixed solvents.

Experimental Protocol: SANS Preparation
To ensure data integrity, the sample preparation must account for the hygroscopic nature of

sodium decanoate and the purity of

.

Reagents
Sodium Decanoate-d19: >98% D enrichment (e.g., Sigma, C/D/N Isotopes).[1]

: 99.9% purity for solvent matching.[1]

Buffer Salts: Phosphate or Tris (use deuterated buffers if working at high contrast).[1]

Workflow: Contrast Series Preparation
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This protocol establishes a "contrast series" to experimentally verify the Match Point.[1]

Solvent Mixing

Start: Solid NaC10-d19

Desiccate (P2O5, 24h)
Remove residual H2O

Gravimetric Prep
(Target 100 mM >> CMC)

100% D2O 50:50 D2O:H2O 100% H2O

SANS Acquisition
(Q = 0.005 - 0.5 Å⁻¹)

Guinier/Porod Analysis
Extract I(0)

Plot √I(0) vs. %D2O
X-intercept = Match Point

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://www.benchchem.com/product/b12413201/docs?utm_src=pdf-body-img#technical-guide-neutron-scattering-length-density-of-sodium-decanoate-d19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Step-by-step workflow for determining the experimental match point.

Critical Steps for Validity
Desiccation: Sodium decanoate is hygroscopic.[1] Any absorbed atmospheric

will lower the effective SLD and introduce incoherent background scattering.[1] Dry over

under vacuum for 24 hours before weighing.

CMC Verification: Ensure your concentration is at least

CMC (~160-200 mM) to ensure stable micelles.[1] Below CMC, you are scattering from
monomers, which yields a flat, weak signal.[1]

Incoherent Subtraction: Measure a pure

blank.[1] The high incoherent scattering of Hydrogen is the dominant background noise.[1]
Correcting for this is vital for accurate

determination.

Applications in Drug Development
Sodium decanoate (often called sodium caprate) is an FDA-approved excipient used to

enhance the oral bioavailability of poorly permeable drugs (e.g., peptides like insulin).

Mechanism of Action Studies
Researchers use NaC10-d19 to study Tight Junction Modulation:

The Problem: How does the surfactant interact with the lipid bilayer of epithelial cells?

The SANS Solution:

Create model lipid vesicles (e.g., POPC) in

.[1]

Add NaC10-d19.[1]
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Because the lipid tails (

-POPC) have negative SLD and NaC10-d19 has positive SLD (similar to

), the surfactant insertion into the bilayer can be tracked by monitoring changes in bilayer
thickness and SLD profile. If the surfactant was hydrogenated, it would be
indistinguishable from the lipid tails.

Data Interpretation
When analyzing SANS data of NaC10-d19 micelles containing a drug:

Core-Shell Model: Use a core-shell fit where the core is the deuterated tail (

) and the shell is the hydrated headgroup.

Drug Localization: If a hydrogenated drug is encapsulated, it will create a "hole" (low SLD

region) within the high-SLD deuterated core, clearly revealing the drug's location and

aggregation number.

References
NIST Center for Neutron Research.[1] Neutron Scattering Lengths and Cross Sections.

Retrieved from [Link][1]

Vikingstad, E., Skauge, A., & Høiland, H. (1978).[1] Partial molar volumes and

compressibilities of the homologous series of sodium alkyl sulfates and sodium carboxylates

in aqueous solution. Journal of Colloid and Interface Science, 66(2), 240-246.[1] Link[1]

Grillo, I. (2008).[1] Small-angle neutron scattering and applications in soft matter. Soft Matter

Characterization, 723-782.[1] Link[1]

Maher, S., et al. (2009).[1] Safety and efficacy of sodium caprate in promoting oral drug

absorption: from in vitro to the clinic. Advanced Drug Delivery Reviews, 61(15), 1427-1449.

[1] Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://www.ncnr.nist.gov/resources/n-lengths/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fabs%2Fpii%2F0021979778903023
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.springer.com%2Fgp%2Fbook%2F9781402044642
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-decanoate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F19799946%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413201?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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